Cas no 2137833-23-7 (4-(oxolan-2-yl)piperidin-4-ylmethanamine)

• Product Name: 4-(oxolan-2-yl)piperidin-4-ylmethanamine
• CAS No: 2137833-23-7
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 6227390
• PubChem ID: 165475537
• Update Time: 2025-07-27

4-(oxolan-2-yl)piperidin-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4-(oxolan-2-yl)piperidin-4-ylmethanamine
• 2137833-23-7
• [4-(oxolan-2-yl)piperidin-4-yl]methanamine
• EN300-1121665

• Inchi： 1S/C10H20N2O/c11-8-10(3-5-12-6-4-10)9-2-1-7-13-9/h9,12H,1-8,11H2
• InChI Key： IEFCEKTZDUAMNO-UHFFFAOYSA-N
• SMILES： O1CCCC1C1(CN)CCNCC1

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 47.3Ų

Additional information on 4-(oxolan-2-yl)piperidin-4-ylmethanamine

Introduction to 4-(oxolan-2-yl)piperidin-4-ylmethanamine (CAS No. 2137833-23-7)

4-(oxolan-2-yl)piperidin-4-ylmethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 2137833-23-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a piperidine ring linked to an oxolane moiety via a methanamine group, has garnered attention due to its structural novelty and potential biological activities. The combination of these structural elements suggests a unique interaction profile with biological targets, making it a promising candidate for further exploration in drug discovery and development.

The piperidine scaffold is a common pharmacophore in many clinically approved drugs, known for its ability to enhance solubility, metabolic stability, and binding affinity to biological targets. Its presence in 4-(oxolan-2-yl)piperidin-4-ylmethanamine likely contributes to the compound's pharmacokinetic properties. The oxolane ring, on the other hand, introduces additional conformational flexibility and potential hydrogen bonding capabilities, which can be exploited to modulate receptor interactions. This dual structural feature makes the compound an intriguing subject for studying structure-activity relationships (SAR) in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of the biological behavior of such complex molecules. Studies have shown that the 4-(oxolan-2-yl)piperidin-4-ylmethanamine scaffold can be engineered to interact with various biological pathways, including enzyme inhibition and receptor binding. For instance, modifications to the piperidine ring have been demonstrated to enhance binding affinity to targets involved in central nervous system (CNS) disorders. Similarly, the oxolane moiety has been explored for its potential in modulating metabolic enzymes, offering a dual therapeutic approach.

In the context of drug discovery, the synthesis of 4-(oxolan-2-yl)piperidin-4-ylmethanamine represents a significant step forward in developing novel therapeutic agents. The compound's unique structural features provide a foundation for designing derivatives with improved pharmacological profiles. Researchers have employed cutting-edge synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, to streamline the synthesis process. These advancements not only enhance efficiency but also allow for greater structural diversity in derivative design.

The potential applications of 4-(oxolan-2-yl)piperidin-4-ylmethanamine extend across multiple therapeutic areas. Preliminary studies have suggested its utility in addressing neurological disorders by modulating neurotransmitter pathways. Additionally, its structural motifs have been explored for their potential anti-inflammatory and anticancer properties. The compound's ability to interact with multiple targets makes it a versatile tool for investigating complex disease mechanisms and developing multi-target directed ligands (MTDLs).

One of the most exciting aspects of 4-(oxolan-2-yl)piperidin-4-ylmethanamine is its potential for use in combination therapies. By designing molecules that can simultaneously interact with multiple disease pathways, researchers aim to achieve synergistic effects that single-agent therapies may not provide. The piperidine and oxolane moieties offer distinct interaction points that can be tailored to target specific disease mechanisms, making this compound a valuable asset in the development of combination drug regimens.

The synthesis and characterization of 4-(oxolan-2-yl)piperidin-4-ylylanine have been supported by high-resolution spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the compound's molecular structure and purity, ensuring that subsequent biological evaluations are conducted on high-quality samples. Furthermore, computational studies using density functional theory (DFT) have been employed to predict the electronic properties and reactivity of the molecule, aiding in rational drug design.

In conclusion, 4-(oxolan - 2 - yl) piperidin - 4 - ylmethanamine (CAS No . 2137833 - 23 - 7) represents a promising lead in pharmaceutical research due to its unique structural features and potential biological activities . Its development underscores the importance of innovative chemical synthesis and interdisciplinary collaboration between chemists , biologists , and computer scientists . As research continues , this compound is poised to contribute significantly to our understanding of disease mechanisms and the discovery of novel therapeutic agents .